Cas no 145196-87-8 (Iodophenpropit Dihydrobromide)

• Product Name: Iodophenpropit Dihydrobromide
• CAS No: 145196-87-8
• MF: C₁₅H₂₁Br₂IN₄S
• MW: 576.131512403488
• CID: 1318315
• Update Time: 2025-06-09

Iodophenpropit Dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-4-yl)propyl N-[2-(4-iodophenyl)ethyl]carbamimidoth ioate dihydrobromide
• IODOPHENPROPIT DIHYDROBROMIDE
• Iodophenpropit Dihydrobromide

• Inchi： 1S/C15H19IN4S.2BrH/c16-13-5-3-12(4-6-13)7-8-19-15(17)21-9-1-2-14-10-18-11-20-14;;/h3-6,10-11H,1-2,7-9H2,(H2,17,19)(H,18,20);2*1H
• InChI Key： BOSOGNBLIWPCMS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC/N=C(/N)\SCCCC1=CN=CN1.Br.Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on Iodophenpropit Dihydrobromide

Comprehensive Overview of Iodophenpropit Dihydrobromide (CAS No. 145196-87-8): Properties, Applications, and Research Insights

Iodophenpropit Dihydrobromide (CAS No. 145196-87-8) is a specialized chemical compound widely recognized in pharmacological and biochemical research. This compound, often abbreviated as IPPDB, belongs to the class of histamine H3 receptor antagonists. Its unique molecular structure, featuring an iodine-substituted phenyl group and a dihydrobromide salt form, enhances its stability and solubility, making it a valuable tool for neuropharmacology studies and receptor binding assays.

In recent years, the demand for Iodophenpropit Dihydrobromide has surged due to its pivotal role in exploring central nervous system (CNS) disorders, such as Alzheimer's disease, narcolepsy, and attention deficit hyperactivity disorder (ADHD). Researchers frequently search for "IPPDB solubility," "Iodophenpropit Dihydrobromide mechanism of action," and "CAS 145196-87-8 supplier," reflecting its growing relevance in both academic and industrial settings. The compound's ability to modulate histaminergic pathways has also sparked interest in sleep-wake cycle regulation and cognitive enhancement studies.

The synthesis of Iodophenpropit Dihydrobromide involves a multi-step process, ensuring high purity and efficacy. Its molecular weight (approximately 563.9 g/mol) and stoichiometric composition are critical for reproducibility in experiments. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify its quality, addressing common queries such as "IPPDB purity standards" and "145196-87-8 analytical methods."

From a commercial perspective, CAS No. 145196-87-8 is supplied by leading biochemical vendors under stringent Good Manufacturing Practice (GMP) guidelines. Its applications extend to drug discovery platforms and high-throughput screening (HTS), where precision and reliability are paramount. The compound's IC50 values and binding affinity data are frequently cited in peer-reviewed journals, underscoring its scientific credibility.

Emerging trends in personalized medicine and neurodegenerative disease research have further amplified the significance of Iodophenpropit Dihydrobromide. For instance, studies investigating its potential in neuroprotection and synaptic plasticity often dominate academic discourse. Additionally, its compatibility with in vivo models makes it a versatile candidate for preclinical trials.

In summary, Iodophenpropit Dihydrobromide (CAS No. 145196-87-8) represents a cornerstone in modern pharmacology, bridging gaps between molecular biology and therapeutic innovation. Its multifaceted applications, coupled with rigorous quality standards, ensure its enduring relevance in addressing some of the most pressing challenges in biomedical research.